
A Technical Guide to Commercially Available
Pyrimethamine-d3 for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrimethamine-d3

Cat. No.: B563470 Get Quote

This in-depth technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of commercially available Pyrimethamine-
d3. This deuterated analog of Pyrimethamine serves as a critical internal standard for

bioanalytical studies, ensuring accuracy and precision in quantifying Pyrimethamine in

biological matrices.

Commercially Available Sources for Pyrimethamine-
d3
Pyrimethamine-d3 is available from several reputable suppliers of research chemicals and

analytical standards. While specific stock levels and pricing are subject to change, the following

companies are key sources for this compound. Researchers are advised to request a certificate

of analysis (CoA) from the supplier to obtain lot-specific data.
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Supplier Website CAS Number
Molecular
Formula

Notes

MedchemExpres

s
--INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

Offers various

pack sizes.[1]

Clinivex --INVALID-LINK-- Not specified Not specified

Provides the

compound for

research

purposes.

Simson Pharma

Limited
--INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

Accompanied by

a Certificate of

Analysis.

Santa Cruz

Biotechnology
--INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

Labeled inhibitor

of Mdr-1.

CymitQuimica --INVALID-LINK-- Not specified Not specified

Available in

various

quantities.

Immunomart --INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

States the

compound is for

research use

only.

LGC Standards --INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

Provides a

Certificate of

Analysis.[2]

Toronto

Research

Chemicals

Via distributors 1189936-99-9 C₁₂H₁₀D₃ClN₄

A well-known

source for stable

isotope-labeled

compounds.[3]

Pharmaffiliates --INVALID-LINK-- 1189936-99-9 C₁₂H₁₀D₃ClN₄

Provides highly

pure compound.

[4]
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Physicochemical Properties of Pyrimethamine-d3
Property Value Source

Molecular Weight 251.73 g/mol PubChem[5]

Exact Mass 251.1017044 Da PubChem

IUPAC Name

5-(4-chlorophenyl)-6-(2,2,2-

trideuterioethyl)pyrimidine-2,4-

diamine

PubChem

Note: Detailed spectral data such as ¹H-NMR, ¹³C-NMR, and specific MS fragmentation

patterns are typically provided on the Certificate of Analysis from the supplier and are not

readily available in public databases.

Mechanism of Action of Pyrimethamine
Pyrimethamine is an antiparasitic drug that functions as a competitive inhibitor of dihydrofolate

reductase (DHFR), an essential enzyme in the folic acid metabolic pathway. By binding to

DHFR, Pyrimethamine blocks the conversion of dihydrofolate to tetrahydrofolate, a crucial

cofactor for the synthesis of nucleic acids (DNA and RNA) and certain amino acids. This

disruption of folate metabolism ultimately inhibits cell division and leads to the death of the

parasite. The synergistic use of sulfonamides, which inhibit an earlier step in the folate

synthesis pathway (dihydropteroate synthase), enhances the efficacy of Pyrimethamine.
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Sample Preparation

UHPLC-MS/MS Analysis

50 µL Human Plasma

Add 300 µL Methanol

Add 50 µL Pyrimethamine-d3 (IS)

Add 100 µL Ammonium Formate Buffer

Vortex 1 min

Centrifuge 13,300 rpm, 4°C, 25 min

Collect Supernatant

Inject 5 µL

UPLC Separation
(C18 Column, 35°C)

Mobile Phase: ACN/H₂O with Formic Acid

Mass Spectrometry
(ESI+, MRM)

Pyrimethamine: m/z 249.17
Pyrimethamine-d3: m/z 252.17

Data Acquisition
and Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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